Cas no 936-70-9 (1-(2-Hydroxyethyl)pyrimidine-2,4(1H,3H)-dione)

1-(2-Hydroxyethyl)pyrimidine-2,4(1H,3H)-dione structure
936-70-9 structure
Product Name:1-(2-Hydroxyethyl)pyrimidine-2,4(1H,3H)-dione
CAS No:936-70-9
MF:C6H8N2O3
MW:156.139321327209
MDL:MFCD01011723
CID:797303
PubChem ID:11030057
Update Time:2024-10-26

1-(2-Hydroxyethyl)pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Hydroxyethyl)pyrimidine-2,4(1H,3H)-dione
    • 1-(2-hydroxyethyl)pyrimidine-2,4-dione
    • 1-(2'-HYDROXYETHYL)URACIL
    • 2,4(1H,3H)-Pyrimidinedione,1-(2-hydroxyethyl)-
    • 1-(2-Hydroxyaethyl)uracil
    • 1-(2-hydroxy-ethyl)-1H-pyrimidine-2,4-dione
    • 1-(2-hydroxyethyl)uracil
    • uracylethanol
    • 1-(2-Hydroxyethyl)-1H-pyrimidine-2,4-dione
    • 1-(2-hydroxyethyl)-uracil
    • 5913AC
    • HC210056
    • A19336
    • 1-(2-hydroxyethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
    • 1-(2-Hydroxyethyl)-2,4(1H,3H)-pyrimidinedione (ACI)
    • Uracil, 1-(2-hydroxyethyl)- (7CI, 8CI)
    • 1-(2′-Hydroxyethyl)uracil
    • 936-70-9
    • SCHEMBL2983407
    • DTXSID00452469
    • CS-0330190
    • DS-17464
    • 1-(2-HYDROXYETHYL)-3H-PYRIMIDINE-2,4-DIONE
    • MFCD01011723
    • AKOS013124870
    • SB57314
    • DB-057419
    • C77225
    • WLZ3409
    • MDL： MFCD01011723
    • Inchi： 1S/C6H8N2O3/c9-4-3-8-2-1-5(10)7-6(8)11/h1-2,9H,3-4H2,(H,7,10,11)
    • InChI Key： WPOIKUYNYCMJLT-UHFFFAOYSA-N
    • SMILES： O=C1NC(=O)N(CCO)C=C1

Computed Properties

  • Exact Mass: 156.05300
  • Monoisotopic Mass: 156.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.6
  • XLogP3: -1.5

Experimental Properties

  • Density: 1.358
  • Melting Point: Not available
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.541
  • PSA: 75.09000
  • LogP: -1.47110
  • Vapor Pressure: Not available

1-(2-Hydroxyethyl)pyrimidine-2,4(1H,3H)-dione Security Information

1-(2-Hydroxyethyl)pyrimidine-2,4(1H,3H)-dione Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(2-Hydroxyethyl)pyrimidine-2,4(1H,3H)-dione Pricemore >>

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1-(2-Hydroxyethyl)pyrimidine-2,4(1H,3H)-dione Production Method

Production Method 1

15765-13-6 15765-13-6
936-70-9 936-70-9
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Methanol ,  Water
Reference
An improved synthesis of 1-(2-hydroxyethyl)uracil
Garnaik, Baijayantimala, Organic Preparations and Procedures International, 1995, 27(6), 657-9

Production Method 2

96-49-1 96-49-1
66-22-8 66-22-8
936-70-9 936-70-9
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Dimethylformamide ;  1.5 h, reflux
Reference
Reactivity Models of 1-N-Vinyluracil and Synthesis of a New Class of Potential Antiviral Agents by the Use of 1,3-Dipolar Cycloaddition Reactions
Colacino, E.; De Luca, G.; Liguori, A.; Napoli, A.; Siciliano, C.; et al, Nucleosides, 2003, 22(5-8), 743-745

Production Method 3

96-49-1 96-49-1
66-22-8 66-22-8
936-70-9 936-70-9
Reaction Conditions
1.1 Reagents: Sodium hydroxide ;  12 h, rt
Reference
Preparation of base-modified adriamycin prodrug-nucleoside analog co-assembled nanoparticles
, China, , ,

Production Method 4

936-70-9 936-70-9
Reaction Conditions
Reference
Synthesis of Dihydroisoxazole Nucleoside and Nucleotide Analogs
Gi, Hung-Jang; Xiang, Yuejun; Schinazi, Raymond F.; Zhao, Kang, Journal of Organic Chemistry, 1997, 62(1), 88-92

Production Method 5

936-70-9 936-70-9
Reaction Conditions
Reference
Synthesis and properties of a cyclic derivative of uracil
Akashi, Mitsuru; Futagawa, Hidekazu; Inaki, Yoshiaki; Kondo, Koichi; Takemoto, Kiichi, Nucleic Acids Research, 1977, 3, 7-10

Production Method 6

936-70-9 936-70-9
Reaction Conditions
Reference
Nonglycosidic analogs of nucleotides. 3. Hydroxyalkyl derivatives of nucleic bases
Mikhailov, S. N.; Kolobushkina, L. I.; Kritsyn, A. M.; Padyukova, N. Sh.; Florent'ev, V. L., Izvestiya Akademii Nauk SSSR, 1974, (11), 2582-8

Production Method 7

936-70-9 936-70-9
Reaction Conditions
Reference
Reaction of uracil and adenine with ethylene carbonate
Ustyuzhanin, G. E.; Kolomeitseva, V. V.; Tikhomirova-Sidorova, N. S., Zhurnal Obshchei Khimii, 1973, 43(9), 2093-4

Production Method 8

2554978-32-2 2554978-32-2
936-70-9 936-70-9
Reaction Conditions
1.1 Reagents: Ammonia Solvents: Methanol ;  4 d, rt
Reference
Novel ring transformation of uracils to 2-oxazolidinones
Kitamura, Yoshiaki; Nagaya, Yuki; Ohshima, Yuto; Kato, Daiki; Ohguchi, Asuki; et al, Heterocycles, 2020, 100(4), 622-631

Production Method 9

96-49-1 96-49-1
66-22-8 66-22-8
936-70-9 936-70-9
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Dimethylformamide ;  overnight, 140 °C
Reference
Preparation of fluorescent structural analogs of amine bases and nucleosides and their incorporation into DNA
, World Intellectual Property Organization, , ,

Production Method 10

939-54-8 939-54-8
66-22-8 66-22-8
936-70-9 936-70-9
Reaction Conditions
1.1 Reagents: Chlorotrimethylsilane ,  Hexamethyldisilazane ;  reflux
1.2 reflux → 165 °C; 2.5 h, 160 - 165 °C; 165 °C → 25 °C
1.3 Reagents: Sodium pyrosulfite Solvents: Tetrahydrofuran ,  Water ;  25 °C
1.4 Reagents: Potassium hydroxide Solvents: Ethanol ;  30 min, reflux
1.5 Reagents: Carbon dioxide Solvents: Water ;  reflux
Reference
Method of producing 1-(ω-hydroxyalkyl)uracils
, Russian Federation, , ,

Production Method 11

66191-47-7 66191-47-7
936-70-9 936-70-9
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  48 h, 50 °C
Reference
Synthesis of uracil nucleotide analogs with a modified, acyclic ribose moiety as P2Y2 receptor antagonists
Sauer, Roland; El-Tayeb, Ali; Kaulich, Marko; Mueller, Christa E., Bioorganic & Medicinal Chemistry, 2009, 17(14), 5071-5079

Production Method 12

96-49-1 96-49-1
66-22-8 66-22-8
936-70-9 936-70-9
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Dimethylformamide ;  10 min, heated
1.2 overnight, 90 °C
Reference
Synthesis and polymerization of 1-(2-diallylaminoethyl)pyrimidines
Elaridi, Jomana ; Ezzeddine, Alaa ; Abramian, Lara; Koubeissi, Ali; Vladimirov, Nikolay; et al, Designed Monomers and Polymers, 2018, 21(1), 64-74

Production Method 13

96-49-1 96-49-1
66-22-8 66-22-8
936-70-9 936-70-9
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: 1,4-Dioxane
Reference
Two simple protocols for the preparation of diallylaminoethyl-substituted nucleic bases: a comparison
Shatila, Rania S.; Bouhadir, Kamal H., Tetrahedron Letters, 2006, 47(11), 1767-1770

Production Method 14

103022-66-8 103022-66-8
936-70-9 936-70-9
Reaction Conditions
1.1 Solvents: Dimethylformamide
Reference
Synthesis of poly-L-glutamates containing 5-substituted uracil moieties
Mochizuki, Eiko; Inaki, Yoshiaki; Takemoto, Kiichi, Nucleic Acids Symposium Series, 1985, 16, 121-4

Production Method 15

936-70-9 936-70-9
Reaction Conditions
Reference
Hydroxyethylation of uracil, adenine, and cytosine by ethylene carbonate
Ustyuzhanin, G. E.; Kolomeitseva, V. V.; Tikhomirova-Sidorova, N. S., Khimiya Geterotsiklicheskikh Soedinenii, 1978, (5), 684-9

Production Method 16

936-70-9 936-70-9
Reaction Conditions
Reference
β-Hydroxyalkylation with ethylene carbonates in the presence of tetraalkylammonium halides
, Japan, , ,

Production Method 17

936-70-9 936-70-9
Reaction Conditions
Reference
N-Vinyl derivatives of substituted pyrimidines and purines
Pitha, Josef; Ts'o, Paul O. P., Journal of Organic Chemistry, 1968, 33(4), 1341-4

Production Method 18

96-49-1 96-49-1
66-22-8 66-22-8
936-70-9 936-70-9
700-03-8 700-03-8
Reaction Conditions
1.1 Solvents: Dimethylformamide
Reference
Reaction between uracil and ethylene carbonate
Tuppy, H.; Kuechler, E., Monatshefte fuer Chemie, 1964, 95(6), 1698-701

Production Method 19

96-49-1 96-49-1
66-22-8 66-22-8
936-70-9 936-70-9
711-66-0 711-66-0
Reaction Conditions
1.1 Solvents: Dimethylformamide
Reference
Nucleic acid components and their analogs. XVII. Reaction of uracil and of its aza analogs with ethylene carbonate
Prystas, M.; Gut, J., Colleciion Czech. Chem. Commun., 1962, 27, 1054-6

Production Method 20

96-49-1 96-49-1
66-22-8 66-22-8
936-70-9 936-70-9
711-66-0 711-66-0
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Dimethylformamide ;  140 °C; 1 h, 155 °C; 2 h, 80 °C
Reference
Preparation and self-organizing assembly of porphyrin molecules for use in the conversion of light to chemical or electrical energy
, Germany, , ,

1-(2-Hydroxyethyl)pyrimidine-2,4(1H,3H)-dione Raw materials

1-(2-Hydroxyethyl)pyrimidine-2,4(1H,3H)-dione Preparation Products

1-(2-Hydroxyethyl)pyrimidine-2,4(1H,3H)-dione Related Literature

936-70-9 (1-(2-Hydroxyethyl)pyrimidine-2,4(1H,3H)-dione) Related Products

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